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  4. Ethyl (2E)-2-[(3,4-dimethoxyphenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2E)-2-[(3,4-dimethoxyphenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2E)-2-[(3,4-dimethoxyphenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 300377-55-3
VCID: VC0415402
InChI: InChI=1S/C25H23N3O7S/c1-5-35-24(30)21-14(2)26-25-27(22(21)16-7-6-8-17(13-16)28(31)32)23(29)20(36-25)12-15-9-10-18(33-3)19(11-15)34-4/h6-13,22H,5H2,1-4H3/b20-12+
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC(=C(C=C4)OC)OC)S2)C
Molecular Formula: C25H23N3O7S
Molecular Weight: 509.5g/mol

Ethyl (2E)-2-[(3,4-dimethoxyphenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 300377-55-3

Main Products

VCID: VC0415402

Molecular Formula: C25H23N3O7S

Molecular Weight: 509.5g/mol

Ethyl (2E)-2-[(3,4-dimethoxyphenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 300377-55-3

CAS No. 300377-55-3
Product Name Ethyl (2E)-2-[(3,4-dimethoxyphenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C25H23N3O7S
Molecular Weight 509.5g/mol
IUPAC Name ethyl (2E)-2-[(3,4-dimethoxyphenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C25H23N3O7S/c1-5-35-24(30)21-14(2)26-25-27(22(21)16-7-6-8-17(13-16)28(31)32)23(29)20(36-25)12-15-9-10-18(33-3)19(11-15)34-4/h6-13,22H,5H2,1-4H3/b20-12+
Standard InChIKey DCXLNWSQIYLJCZ-UDWIEESQSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)/C(=C\C4=CC(=C(C=C4)OC)OC)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC(=C(C=C4)OC)OC)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC(=C(C=C4)OC)OC)S2)C
PubChem Compound 5759025
Last Modified Nov 11 2021
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